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Compound of Interest

Compound Name: HKPao

Cat. No.: B13917681

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of HKPerox-2, a
highly sensitive and selective fluorescent probe for the detection of hydrogen peroxide (H202)
in living cells. These guidelines are intended to assist researchers in accurately measuring
intracellular H20:z levels, a key reactive oxygen species (ROS) implicated in a variety of
physiological and pathological processes.

Introduction to HKPerox-2

HKPerox-2 is a green fluorescent probe designed for the specific detection of H20: in biological
systems. Its mechanism of action is based on a tandem Payne/Dakin reaction, which provides
excellent selectivity for H202 over other reactive oxygen and nitrogen species (ROS/RNS)[1].
This high selectivity is crucial for accurately attributing fluorescence changes to H20: levels
within the complex cellular environment. The probe is cell-permeable and exhibits a robust
fluorescent response upon reaction with H202, making it a valuable tool for applications in cell
biology, drug discovery, and oxidative stress research.

Quantitative Data

The following table summarizes the key quantitative specifications of the HKPerox-2 probe.
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Property Value Reference
Maximum Excitation

520 nm [2][3]
Wavelength
Maximum Emission

543 nm [2][3]
Wavelength
Molecular Formula C32H23NO10 [3]
Molecular Weight 581.53 g/mol [3]

o >30-fold for H202 over other

Selectivity [1]

ROS/RNS

Observed Rate Constant
(k_obs)

2.0x 107251 (with 100 uM
H202)

[1]

Recommended Solvent

Dimethylformamide (DMF)

[1]

Signaling Pathway and Experimental Workflow

The detection of hydrogen peroxide by HKPerox-2 involves a specific chemical reaction that

transforms the non-fluorescent probe into a highly fluorescent product. The overall

experimental workflow for using HKPerox-2 to measure intracellular H20: is outlined below.
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HKPerox-2 Signaling Pathway

Hydrogen Peroxide (H202)

HKPerox-2 (Non-fluorescent)

Initiates

@Payne/Dakin Reaction

Fluorescent Product
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Experimental Workflow
Culture Adherent or
Suspension Cells
Prepare HKPerox-2 Induce Oxidative Stress
Working Solution (Optional Positive Control)
Load Cells with
HKPerox-2
Wash Cells

Data Acquisition
(Microscopy or Flow Cytometry)

(Data Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Measuring Intracellular Hydrogen Peroxide with
HKPerox-2: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13917681#measuring-hydrogen-peroxide-in-cells-
with-hkperox-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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